Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate
Overview
Description
Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate is a chemical compound that belongs to the family of sulfonyl fluorides. It is widely used in scientific research due to its unique properties and potential applications in various fields. In
Mechanism of Action
Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate acts as a sulfonylating agent, which means that it can add a sulfonyl group to a molecule. The sulfonyl group is a highly reactive functional group that can participate in a variety of chemical reactions. The addition of a sulfonyl group to a molecule can increase its stability, reactivity, and solubility.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it is known to have low toxicity and is not expected to cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate has several advantages for lab experiments. It is easy to synthesize, and its reactivity and stability make it a useful reagent for various chemical reactions. However, its use in biological systems is limited due to its potential toxicity and lack of research on its biochemical and physiological effects.
Future Directions
There are several future directions for the research and application of Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate. One potential direction is the synthesis of new compounds using this compound as a precursor. Another direction is the study of its biochemical and physiological effects to determine its potential use in pharmaceuticals and other applications. Additionally, further research is needed to explore the potential advantages and limitations of this compound for lab experiments.
Synthesis Methods
Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-fluorophenol with chlorosulfonic acid to form 4-fluorobenzenesulfonic acid. The resulting product is then reacted with methyl 3-hydroxypropanoate in the presence of a base to form this compound.
Scientific Research Applications
Methyl 3-(4-fluorosulfonyloxyphenyl)propanoate has a wide range of scientific research applications. It is commonly used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. This compound is also used as a reagent in the preparation of chiral compounds and as a precursor in the synthesis of sulfonamide-containing compounds.
properties
IUPAC Name |
methyl 3-(4-fluorosulfonyloxyphenyl)propanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO5S/c1-15-10(12)7-4-8-2-5-9(6-3-8)16-17(11,13)14/h2-3,5-6H,4,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USYGCJSTCNKPBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC1=CC=C(C=C1)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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